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Compound of Interest

Compound Name: 1-Methyl-2-propylbenzene

Cat. No.: B092723

An In-depth Technical Guide to the Health and Safety of 1-Methyl-2-propylbenzene

This technical guide provides a comprehensive overview of the health and safety information
for 1-Methyl-2-propylbenzene (CAS No. 1074-17-5), also known as o-propyltoluene. The
information is intended for researchers, scientists, and drug development professionals. Due to
the limited availability of specific toxicological data for 1-Methyl-2-propylbenzene, a read-
across approach has been employed, utilizing data from the closely related structural
analogue, n-propylbenzene (CAS No. 103-65-1), where indicated. This approach is a
scientifically accepted method for assessing the potential hazards of data-poor chemicals.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Methyl-2-propylbenzene is
presented below.
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Property Value Source

Molecular Formula CioH14 [1112]

Molecular Weight 134.22 g/mol [1][2]

CAS Number 1074-17-5 [1][2]
2-Propyltoluene, o-

Synonyms Propyltoluene, 2-n- [11[3114]

Propyltoluene

Physical State Liquid [3]
Melting Point -60.3 °C [1]
Boiling Point 181 °C (literature) [5]
Flash Point 68 °C (literature, closed cup) [5]
Vapor Pressure 0.99 mmHg [1]
Water Solubility Insoluble [6]
logP (Octanol/Water Partition

4.50 [1]

Coefficient)

Hazard Identification and Classification

1-Methyl-2-propylbenzene is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized in the table below.

Hazard Class GHS Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor[1]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction[1]
Serious Eye Damage/Eye H318: Causes serious eye
Category 1

Irritation

damage[1]
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GHS Pictograms:

e Flame (Flammable)

o Corrosion (Causes serious eye damage)
o Exclamation Mark (Skin sensitizer)[1]
Signal Word: Danger[1]

Below is a DOT graph illustrating the logical flow of hazard identification.
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GHS Hazard ldentification Flowchart

Toxicological Information

Detailed toxicological data for 1-Methyl-2-propylbenzene is limited. Therefore, data for the
structural analogue n-propylbenzene is included for a read-across assessment.
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Endpoint Species Route Value Remarks Source
Read-across
Acute Oral
o from n-
Toxicity Rat Oral 6040 mg/kg [7]
propylbenzen
(LD50)
e
Acute Read-across
Inhalation ) 65000 ppm (2  from n-

o Rat Inhalation [7]
Toxicity h) propylbenzen
(LC50) e
Acute Dermal

o ] No data
Toxicity Rabbit Dermal ]

available
(LD50)
Based on
_ GHS
i o » Causes skin o
Skin Irritation Not specified Dermal o classification [8]
irritation o
of similar
substances
Causes
i " . GHS
Eye Irritation Not specified  Ocular serious eye o [1]
classification
damage
) May cause
Skin 5 ) GHS
o Not specified Dermal an allergic o [1]
Sensitization classification

skin reaction

Adverse Effects:

o Neurotoxicity: May cause acute solvent syndrome[1].

Ecotoxicological Information

Propylbenzenes are generally considered to be toxic to aquatic life with long-lasting effects.
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Endpoint Species Duration Value Remarks Source

Data for a

reaction

mass

containing

isomers of
Acute Daphnia methyl-
Immobilisatio magna 48 hours > 40.0 mg/L propyl- 9]
n (EC50) (Water flea) benzene. No

immobility

observed at

this
concentration
Oncorhynchu Read-across
Toxicity to s mykiss from n-
) ] 96 hours 1.55 mg/L [10]
Fish (LC50) (Rainbow propylbenzen
trout) e

Toxicity to No data
Algae (EC50) available

Environmental Fate:
» Biodegradability: Propylbenzenes are expected to be readily biodegradable[11].
e Bioaccumulation: There is a potential for bioaccumulation[11].

» Mobility: Expected to have low mobility in soil. Due to its vapor pressure, volatilization from
water surfaces is expected to be an important fate process[12].

Experimental Protocols

While specific studies on 1-Methyl-2-propylbenzene are not readily available in the public
domain, the following sections describe the principles of standard OECD test guidelines
relevant to the identified hazards.
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Skin Sensitization: Direct Peptide Reactivity Assay
(DPRA) - OECD 442C

The DPRA is an in chemico method that assesses the potential of a substance to cause skin
sensitization by mimicking the initial step in the adverse outcome pathway: the binding of the
chemical to skin proteins.

Methodology Principle:

o Test System: The assay uses synthetic peptides containing either cysteine or lysine, which
mimic the nucleophilic sites in skin proteins that are targets for sensitizing chemicals[9][13].

e Procedure: The test substance is incubated with the cysteine and lysine peptides for 24
hours at a controlled temperature[9][13].

¢ Analysis: Following incubation, the concentration of the remaining, unreacted peptide is
quantified using High-Performance Liquid Chromatography (HPLC) with UV detection[9].

o Endpoint: The percentage of peptide depletion is calculated. This depletion is indicative of
the test substance's reactivity and its potential to act as a skin sensitizer[9].
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Test Substance:
1-Methyl-2-propylbenzene

Click to download full resolution via product page

First-Aid Procedures for Exposure

Fire-Fighting Measures

Suitable Extinguishing Media:

» Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]
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Specific Hazards Arising from the Chemical:

Flammable liquid and vapor.[1]

Vapors may form explosive mixtures with air.[3]

Vapors are heavier than air and may travel to a source of ignition and flash back.[3]

Containers may explode when heated.[3]

Special Protective Actions for Fire-Fighters:

o Wear a self-contained breathing apparatus for firefighting if necessary.[9]
Accidental Release Measures

Personal Precautions, Protective Equipment, and Emergency Procedures:

¢ Use personal protective equipment, including chemical-impermeable gloves and safety
goggles.[9]

o Ensure adequate ventilation.[9]
e Remove all sources of ignition and use spark-proof tools.[9]

o Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[9]
Environmental Precautions:
o Prevent further leakage or spillage if safe to do so.[9]
e Do not let the chemical enter drains; discharge into the environment must be avoided.[9]
Methods and Materials for Containment and Cleaning Up:

o Collect spillage with non-combustible absorbent material (e.g., sand, earth, diatomaceous
earth, vermiculite) and place in a container for disposal according to local regulations.[9]
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o Use spark-proof tools and explosion-proof equipment.[9]

This guide is intended to provide comprehensive health and safety information based on
currently available data. It is essential to consult the most up-to-date Safety Data Sheet (SDS)
from your supplier and to conduct a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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